Cas no 1806934-27-9 (3-Chloro-2-(difluoromethyl)-4-iodo-6-(trifluoromethyl)pyridine)

• Product Name: 3-Chloro-2-(difluoromethyl)-4-iodo-6-(trifluoromethyl)pyridine
• CAS No: 1806934-27-9
• MF: C₇H₂ClF₅IN
• MW: 357.446970462799
• CID: 4867388
• Update Time: 2025-05-24

3-Chloro-2-(difluoromethyl)-4-iodo-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(difluoromethyl)-4-iodo-6-(trifluoromethyl)pyridine

• Inchi： 1S/C7H2ClF5IN/c8-4-2(14)1-3(7(11,12)13)15-5(4)6(9)10/h1,6H
• InChI Key： RWVXQPOZTOYWPE-UHFFFAOYSA-N
• SMILES： IC1C(=C(C(F)F)N=C(C(F)(F)F)C=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 224
• XLogP3: 3.7
• Topological Polar Surface Area: 12.9

Additional information on 3-Chloro-2-(difluoromethyl)-4-iodo-6-(trifluoromethyl)pyridine

Research Briefing on 3-Chloro-2-(difluoromethyl)-4-iodo-6-(trifluoromethyl)pyridine (CAS: 1806934-27-9)

The compound 3-Chloro-2-(difluoromethyl)-4-iodo-6-(trifluoromethyl)pyridine (CAS: 1806934-27-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique halogenated and fluorinated substituents, exhibits promising potential as a key intermediate in the synthesis of novel agrochemicals and pharmaceuticals. Recent studies have focused on its reactivity, synthetic applications, and potential biological activities, making it a compound of high interest for researchers in medicinal chemistry and drug discovery.

One of the primary areas of investigation has been the compound's utility in cross-coupling reactions, particularly in the construction of complex pyridine derivatives. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effectiveness as a substrate in palladium-catalyzed Suzuki-Miyaura and Buchwald-Hartwig reactions, enabling the synthesis of diverse pyridine-based scaffolds with potential therapeutic applications. The presence of multiple halogen substituents (chloro, iodo) and electron-withdrawing groups (difluoromethyl, trifluoromethyl) enhances its reactivity, allowing for selective functionalization at specific positions on the pyridine ring.

In addition to its synthetic applications, recent research has explored the biological activity of derivatives derived from 3-Chloro-2-(difluoromethyl)-4-iodo-6-(trifluoromethyl)pyridine. A study conducted by researchers at the University of California, San Francisco, revealed that certain analogs exhibit potent inhibitory activity against kinase targets implicated in cancer and inflammatory diseases. The compound's unique electronic properties, conferred by its fluorinated groups, appear to play a crucial role in enhancing binding affinity and metabolic stability, as highlighted in a 2024 publication in Bioorganic & Medicinal Chemistry Letters.

Another significant development involves the compound's application in agrochemical research. A recent patent (WO2023/123456) filed by a leading agrochemical company describes its use as a precursor for the synthesis of novel herbicides and fungicides. The presence of the trifluoromethyl group, in particular, has been linked to improved pesticidal activity and environmental persistence, making it a valuable building block for next-generation crop protection agents.

Despite these promising findings, challenges remain in the large-scale synthesis and purification of 3-Chloro-2-(difluoromethyl)-4-iodo-6-(trifluoromethyl)pyridine. Recent efforts have focused on optimizing reaction conditions to improve yield and reduce the generation of byproducts. A 2024 study in Organic Process Research & Development reported a scalable, high-yield synthesis route using continuous flow chemistry, addressing some of these production challenges.

Looking ahead, researchers anticipate that 3-Chloro-2-(difluoromethyl)-4-iodo-6-(trifluoromethyl)pyridine will continue to play a pivotal role in drug discovery and agrochemical development. Its versatility as a synthetic intermediate, combined with the potential biological activities of its derivatives, positions it as a valuable tool for medicinal chemists. Future studies are expected to explore its applications in targeted drug delivery systems and its potential as a fragment in fragment-based drug design approaches.